N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H23BrN2O2/c1-17(2,3)16(22)20-10-8-12(9-11-20)15(21)19-14-6-4-13(18)5-7-14/h4-7,12H,8-11H2,1-3H3,(H,19,21)
• InChI Key: PLSVATREMCJZDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C17H23BrN2O2
• Molecular Weight: 367.3 g/mol

Description

N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide, also known as BRL-15572, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of piperidinecarboxamide compounds and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide acts as an antagonist of the orexin-1 receptor, which is a G protein-coupled receptor that is primarily expressed in the hypothalamus. Orexin-1 receptor activation is involved in the regulation of wakefulness and arousal, and its inhibition by this compound leads to decreased wakefulness and increased sleep.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its effects on sleep and wakefulness, it has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been found to decrease drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a highly selective antagonist of the orexin-1 receptor, which makes it a useful tool for studying the role of the orexin system in sleep and wakefulness regulation. However, this compound has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide. One area of interest is the potential use of this compound as a treatment for sleep disorders such as insomnia. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is the role of the orexin system in addiction and drug-seeking behavior, and the potential use of this compound as a treatment for addiction. Additionally, further studies are needed to determine the long-term effects of this compound on sleep and wakefulness regulation.

Scientific Research Applications

N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent and selective antagonist of the orexin-1 receptor, which is involved in the regulation of wakefulness and arousal. This compound has been shown to decrease wakefulness and increase sleep in animal models, making it a potential treatment for sleep disorders such as insomnia.